2-chloro-N-(2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)ethyl)benzamide

• IUPAC Name: 2-chloro-N-[2-(6-oxo-3-pyrazol-1-ylpyridazin-1-yl)ethyl]benzamide
• InChI: InChI=1S/C16H14ClN5O2/c17-13-5-2-1-4-12(13)16(24)18-9-11-22-15(23)7-6-14(20-22)21-10-3-8-19-21/h1-8,10H,9,11H2,(H,18,24)
• InChI Key: RGQDKLKUVUDRJB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCCN2C(=O)C=CC(=N2)N3C=CC=N3)Cl
• Molecular Formula: C16H14ClN5O2
• Molecular Weight: 343.77 g/mol
• CAS No.: 1351647-12-5

Description

2-chloro-N-(2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C16H14ClN5O2 and its molecular weight is 343.77. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

2-chloro-N-(2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)ethyl)benzamide is a compound with potential in the synthesis of various heterocyclic derivatives that exhibit significant antimicrobial activity. Research has demonstrated the synthesis of pyrazoline, pyrazole derivatives, and their antibacterial and antifungal activities against organisms like E. coli, P. aeruginosa (Gram-negative bacteria), S. aureus (Gram-positive bacteria), and C. albicans (yeast-like fungus) using Nutrient Agar and Sabouraud Dextrose Agar diffusion methods, highlighting their potential as antimicrobial agents (Hassan, 2013).

Molecular Docking and Antioxidant Activity

Further studies have explored the molecular docking and in vitro screening of newly synthesized triazolopyridine, pyridotriazine, and pyridine–pyrazole hybrid derivatives for their antimicrobial and antioxidant activities. These compounds showed moderate to good binding energies towards GlcN-6-P synthase, a target protein, indicating their potential in drug development for treating various microbial infections and diseases associated with oxidative stress (Flefel et al., 2018).

Anti-influenza Virus Activity

Recent research has introduced a novel synthesis route for benzamide-based 5-aminopyrazoles and their fused heterocycles, showing remarkable activity against the influenza A virus (subtype H5N1). This study signifies the role of such compounds in developing new antiviral drugs, especially against avian influenza, contributing to the fight against flu pandemics (Hebishy et al., 2020).

Anticancer Activity

Compounds derived from this compound have also been evaluated for their anticancer activities. The synthesis of pyrazolyl-substituted 2(3H)-furanone and its reaction with different nitrogen nucleophiles led to the development of derivatives with high anticancer activities against carcinoma cell lines, showcasing the potential of these compounds in cancer therapy (Abou-Elmagd et al., 2016).